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Compound of Interest

Compound Name: Amino-PEG11-Amine

Cat. No.: B605453 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safe handling and

utilization of Amino-PEG11-Amine, a versatile bifunctional crosslinker crucial in

bioconjugation, drug delivery, and surface modification applications. This document outlines

essential safety protocols, detailed experimental procedures, and key physicochemical

properties to ensure its effective and safe use in research and development.

Core Concepts and Physicochemical Properties
Amino-PEG11-Amine, with the CAS number 479200-82-3, is a hydrophilic polyethylene glycol

(PEG) derivative featuring primary amine groups at both termini. The PEG spacer, composed

of 11 ethylene glycol units, imparts water solubility and biocompatibility to the molecule, making

it an ideal linker for various bioconjugation applications.
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Property Value Source

CAS Number 479200-82-3 N/A

Molecular Formula C24H52N2O11 N/A

Molecular Weight 544.68 g/mol N/A

Appearance Colorless oil to white solid [1]

Solubility
Soluble in Water, DMSO,

DCM, DMF, MeOH
[1][2]

Purity ≥95% to >98% [3]

Safety and Handling
While specific toxicological data for Amino-PEG11-Amine has not been extensively

documented, general safety precautions for handling amine-containing and PEGylated

compounds should be strictly followed.[4]

2.1. Personal Protective Equipment (PPE)

When handling Amino-PEG11-Amine, appropriate personal protective equipment is essential

to minimize exposure and ensure personal safety.

PPE Specification

Gloves Chemical-resistant gloves (e.g., nitrile)

Eye Protection Safety glasses with side shields or goggles

Lab Coat Standard laboratory coat

Respiratory Protection

Use in a well-ventilated area. A respirator may

be necessary for handling large quantities or in

poorly ventilated spaces.

2.2. Storage and Stability

Proper storage is critical to maintain the integrity and reactivity of Amino-PEG11-Amine.
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Condition Recommendation

Temperature -20°C

Atmosphere Store in a dry, light-protected container.

Handling

Use anhydrous solvents (e.g., DMSO, DMF) to

prevent hydrolysis of the amine groups and

maintain reactivity.

2.3. First Aid Measures

In case of exposure, the following first aid measures should be taken:

Exposure Route First Aid Procedure

Skin Contact
Wash the affected area thoroughly with soap

and water.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.

Inhalation Move the person to fresh air.

Ingestion
Do not induce vomiting. Seek immediate

medical attention.

Experimental Protocols
Amino-PEG11-Amine's terminal primary amine groups readily react with various functional

groups, most notably carboxylic acids and activated esters like N-hydroxysuccinimide (NHS)

esters, to form stable amide bonds.

3.1. General Workflow for Bioconjugation

The following diagram illustrates a typical workflow for the bioconjugation of a target molecule

using Amino-PEG11-Amine.
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Preparation

Reaction

Purification

Dissolve Target Molecule

Add Coupling Reagents (if needed)

Dissolve Amino-PEG11-Amine

Mix & Incubate

Quench Reaction

Purify Conjugate
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Components for Drug Delivery

Resulting Conjugate

Therapeutic Agent

Amino-PEG11-Amine

 forms amide bond 

Targeting Ligand

 forms amide bond 

Targeted Drug Delivery System

 acts as a linker 

Is Amino-PEG11-Amine pure?

Proceed with experiment

Yes

Purify before use

No

Are anhydrous solvents available?

Yes

Risk of hydrolysis and reduced reactivity

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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